Cas no 1806895-88-4 (Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806895-88-4
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4850089
• Update Time: 2025-05-20

Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H7F4NO2/c1-16-6(15)2-4-5(10)3-14-8(7(4)11)9(12)13/h3,9H,2H2,1H3
• InChI Key： ODQDLBJFXOGGMK-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806895-88-4)

Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806895-88-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, specifically pyridine acetates, which are widely utilized in the synthesis of bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in the development of next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in CAS 1806895-88-4 due to its potential role in modulating biological activity. For instance, fluorinated compounds are often explored for their ability to improve the bioavailability and target specificity of therapeutic agents. This aligns with the growing trend of precision medicine and sustainable agriculture, where efficiency and environmental impact are critical considerations.

The synthesis of Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate involves multi-step organic reactions, including fluorination and esterification processes. Its molecular formula, C₉H₇F₄NO₂, reflects the incorporation of fluorine atoms, which contribute to its distinct chemical behavior. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring high purity and consistency for research applications.

One of the key advantages of CAS 1806895-88-4 is its versatility in medicinal chemistry. Fluorinated pyridines are frequently used as building blocks for kinase inhibitors and antiviral agents, addressing pressing healthcare challenges like drug-resistant infections and chronic diseases. Additionally, its agrochemical potential is evident in the development of herbicides and pesticides with reduced ecological footprints, a topic of high relevance in today's sustainability-focused market.

From a commercial perspective, the global market for fluorinated intermediates is expanding, with Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate being a sought-after product. Suppliers and manufacturers emphasize high-purity grades and custom synthesis services to meet the diverse needs of academic and industrial clients. This compound’s stability under various conditions also makes it suitable for long-term storage and international shipping, further boosting its accessibility.

In conclusion, Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806895-88-4) represents a critical tool in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting the interdisciplinary nature of contemporary scientific advancements. As the demand for fluorine-containing compounds continues to rise, this compound is poised to play a pivotal role in shaping future innovations.